Sulfo-Cy5 amine

• Molecular Formula: C38H52N4O7S2
• Molecular Weight: 741.0 g/mol
• InChI: InChI=1S/C38H52N4O7S2/c1-37(2)30-26-28(50(44,45)46)19-21-32(30)41(5)34(37)16-10-8-11-17-35-38(3,4)31-27-29(51(47,48)49)20-22-33(31)42(35)25-15-9-12-18-36(43)40-24-14-7-6-13-23-39/h8,10-11,16-17,19-22,26-27H,6-7,9,12-15,18,23-25,39H2,1-5H3,(H2-,40,43,44,45,46,47,48,49)
• InChIKey: YAAUASLQACUDFY-UHFFFAOYSA-N

Sulfo-Cy5 Amine: Water-Soluble Far-Red Fluorescent Dye

Sulfo-Cy5 amine (CAS: 2183440-44-8) is a sulfonated cyanine 5 dye derivative bearing a primary amine group, enabling covalent conjugation to electrophilic targets such as carboxylic acids, activated NHS esters, and carbonyls. The compound exhibits excitation/emission maxima of approximately 646/662 nm with an extinction coefficient of 271,000 M⁻¹cm⁻¹ and fluorescence quantum yield of 0.28 [1]. The sulfonate groups confer high water solubility, eliminating the requirement for organic co-solvents during aqueous labeling procedures, a critical distinction from its non-sulfonated Cy5 amine counterpart which requires dissolution in DMF or DMSO prior to aqueous buffer addition [2].

1

Workflow Aqueous bioconjugation without organic co-solvent

2

Selection Supports labeling of solvent-sensitive proteins

3

Detection Far-red emission (646/662 nm) for standard laser lines

• [1] Antibodies.com. (n.d.). Sulfo-Cyanine 5 amine (A270290) Technical Datasheet. Absorption Maxima 646 nm; Extinction Coefficient 271000 M⁻¹cm⁻¹; Emission Maxima 662 nm; Fluorescence Quantum Yield 0.28. View Source
• [2] Lumiprobe. (n.d.). Sulfonated and non-sulfonated cyanine dyes: solubility differences. Sulfo- dyes are water-soluble and do not require organic co-solvent for labeling in aqueous environment. View Source

Sulfo-Cy5 Amine vs. Generic Cy5 for Aqueous Labeling

Substituting Sulfo-Cy5 amine with non-sulfonated Cy5 amine in aqueous labeling workflows introduces significant experimental variability and risks protein denaturation. Non-sulfonated Cy5 amine exhibits limited water solubility and requires dissolution in organic solvents such as DMF or DMSO followed by dilution into aqueous buffer, a process that can precipitate the dye, induce aggregation, or denature sensitive proteins and low-solubility targets [1]. In contrast, the sulfonate groups on Sulfo-Cy5 amine enable direct dissolution and reaction in purely aqueous conditions, maintaining native biomolecule conformation and eliminating organic co-solvent interference. Furthermore, the self-quenching propensity inherent to the Cy5 scaffold—documented to reduce fluorescence yield in protein conjugates at higher degrees of labeling—is not mitigated by generic substitution; only through appropriate selection of the sulfonated amine derivative, which permits precise stoichiometric control in aqueous buffer without co-solvent complications, can reproducible labeling outcomes be achieved [2].

Target Sulfo-Cy5 amine

Direct aqueous dissolution

Substitute Non-sulfonated Cy5 amine

Requires DMF/DMSO pre-dissolution

Organic co-solvent introduction may denature sensitive proteins or induce dye aggregation in aqueous workflows.

Property Sulfo-Cy5 scaffold

Self-quenching onset at D/P ≥6

Alternative scaffold Alexa Fluor 647 scaffold

Retains fluorescence at higher D/P ratios

For high-sensitivity immunoassays requiring elevated dye-to-protein ratios, self-quenching profile may shift endpoint signal.

• [1] Antibodies.com. (n.d.). Sulfo-Cyanine 5 NHS ester (A270297) Technical Datasheet. This product is therefore particularly useful for the labeling of proteins which denature in the presence of organic co-solvents, as well as for proteins with low solubility. View Source
• [2] Anderson, G. P., & Nerurkar, N. L. (2002). Improved fluoroimmunoassays using the dye Alexa Fluor 647 with the RAPTOR, a fiber optic biosensor. Journal of Immunological Methods, 271(1–2), 17–24. Cy5-labeled proteins become nearly nonfluorescent at high labeling ratios (D/P ≥6). View Source

Sulfo-Cy5 Amine Head-to-Head Evidence

Co-Solvent-Free Aqueous Labeling vs. Non-Sulfonated Cy5

Sulfo-Cy5 amine is fully water-soluble and can be used for labeling reactions in purely aqueous buffer without any organic co-solvent. In direct comparison, non-sulfonated Cy5 amine must first be dissolved in organic solvents such as DMF or DMSO before being added to aqueous reaction mixtures [1]. This requirement introduces organic co-solvent into the labeling environment, which can denature sensitive proteins, reduce the solubility of low-solubility targets, and increase the risk of dye aggregation and precipitation [2]. The sulfonated derivative eliminates these variables entirely.

Co-solvent requirement

Head-to-head

Sulfo-Cy5 amine: no organic co-solvent needed; fully aqueous labeling

Non-sulfonated Cy5: requires DMF or DMSO pre-dissolution before aqueous dilution

Eliminates co-solvent denaturation risk for sensitive protein targets

Qualitative but absolute workflow differentiator

Evidence Dimension	Solubility and co-solvent requirement for aqueous labeling
Target Compound Data	Water-soluble; no organic co-solvent required; labeling performed entirely in aqueous buffer
Comparator Or Baseline	Non-sulfonated Cy5 amine: requires dissolution in organic solvent (DMF or DMSO) prior to addition to aqueous buffer
Quantified Difference	Qualitative but absolute: organic co-solvent required (non-sulfonated) vs. none required (sulfonated)
Conditions	Protein and biomolecule labeling in aqueous environments

Why This Matters

This differentiation determines whether sensitive proteins and low-solubility biomolecules can be labeled without denaturation or precipitation artifacts.

• [1] Lumiprobe. (n.d.). Sulfonated and non-sulfonated cyanine dyes: solubility differences. Sulfo- dyes are water-soluble, and they do not use organic co-solvent for the labeling in aqueous environment. They are less prone to aggregation in water. View Source
• [2] Antibodies.com. (n.d.). Sulfo-Cyanine 5 NHS ester (A270297) Technical Datasheet. This product is therefore particularly useful for the labeling of proteins which denature in the presence of organic co-solvents, as well as for proteins with low solubility. View Source

Sulfo-Cy5 NHS Ester vs. FAM in Oligonucleotide Labeling

Post-synthetic labeling of amine-modified oligonucleotides with Sulfo-Cy5 NHS ester achieves near-quantitative coupling efficiency. In a controlled study comparing four fluorophore NHS esters under identical post-synthetic oligonucleotide labeling conditions, Sulfo-Cy5 NHS ester exhibited an initial coupling efficiency of 98%, matching Sulfo-Cy3 NHS ester and substantially exceeding the 85% efficiency observed for FAM NHS ester [1]. Increasing the NHS ester concentration or reducing reaction volume enabled quantitative labeling yields [1].

Oligo coupling efficiency

Head-to-head

98%

initial coupling efficiency

Reported higher yield vs. FAM NHS ester (85%) under identical conditions

Post-synthetic amine-modified oligonucleotide labeling

Evidence Dimension	Oligonucleotide post-synthetic labeling coupling efficiency
Target Compound Data	Sulfo-Cy5 NHS ester: 98% initial coupling efficiency
Comparator Or Baseline	FAM NHS ester: 85% initial coupling efficiency; Sulfo-Cy3 NHS ester: 98%; ROX NHS ester: 99%
Quantified Difference	Sulfo-Cy5 NHS ester exhibits 13 percentage points higher coupling efficiency than FAM NHS ester (98% vs. 85%)
Conditions	Post-synthetic conjugation of NHS ester to amine-modified oligonucleotides

Why This Matters

Higher coupling efficiency reduces dye waste, improves yield of labeled oligonucleotide product, and lowers per-experiment cost in high-throughput labeling workflows.

• [1] Glen Research. (n.d.). Glen Report 33-12: New Products — Dye NHS Esters. Initial coupling efficiencies of 85, 99, 98 and 98% were observed for FAM, ROX, sulfoCyanine 3 and sulfoCyanine 5, respectively. View Source

Self-Quenching Threshold: Cy5 vs. Alexa Fluor 647

In fluoroimmunoassays conducted on the RAPTOR fiber optic biosensor platform, Cy5-labeled proteins become nearly nonfluorescent at dye-to-protein (D/P) ratios ≥6 due to severe self-quenching [1]. Under identical assay conditions, Alexa Fluor 647-labeled antibodies can be labeled up to D/P = 6 before self-quenching begins to limit effectiveness, and retain net fluorescence yield even at D/P = 9. Quantitatively, Alexa Fluor 647 yields over twice the signal for any given analyte concentration compared to Cy5 in this immunoassay format, a difference attributed directly to the self-quenching characteristics of Cy5 [1].

Self-quenching threshold

Head-to-head

Cy5 scaffold: near-nonfluorescent at D/P ≥6

Alexa Fluor 647: retains fluorescence up to D/P=9; >2× signal reported

Reported higher immunoassay signal for Alexa Fluor 647 scaffold

RAPTOR biosensor sandwich immunoassay context

Evidence Dimension	Self-quenching threshold and fluorescence signal in immunoassays
Target Compound Data	Cy5-labeled proteins: become nearly nonfluorescent at D/P ≥6
Comparator Or Baseline	Alexa Fluor 647-labeled proteins: retain fluorescence up to D/P = 6; maximum net fluorescence at D/P = 9; yields >2× signal at any given analyte concentration
Quantified Difference	>2× signal intensity advantage for Alexa Fluor 647 over Cy5 in fluoroimmunoassays; quenching onset at D/P ≥6 for Cy5 vs. D/P >6 for Alexa Fluor 647
Conditions	RAPTOR fiber optic biosensor fluoroimmunoassay; sandwich immunoassay format for ricin and staphylococcal enterotoxin B detection

Why This Matters

Procurement decisions for immunoassay applications must consider that Cy5-scaffold dyes (including Sulfo-Cy5 amine conjugates) have a lower self-quenching threshold than Alexa Fluor 647, making Alexa Fluor 647 the superior choice for high-sensitivity assays requiring high D/P ratios.

• [1] Anderson, G. P., & Nerurkar, N. L. (2002). Improved fluoroimmunoassays using the dye Alexa Fluor 647 with the RAPTOR, a fiber optic biosensor. Journal of Immunological Methods, 271(1–2), 17–24. Primarily, due to the self-quenching characteristics of Cy5, Alexa Fluor 647 is substantially more effective in fluoroimmunoassays, yielding over twice the signal for any given analyte concentration. View Source

pH-Insensitive Fluorescence for Quantitative Consistency

Sulfo-Cy5 conjugates of antibodies, peptides, and proteins maintain consistent fluorescence intensity across a broad pH range from 4 to 10 without significant quenching or spectral shift . This pH insensitivity is a class-level characteristic of sulfonated Cy5 derivatives, enabling reliable quantitative measurements in experimental contexts where local pH may vary, such as intracellular vesicle tracking, endosomal/lysosomal studies, or assays involving pH changes. In contrast, many alternative far-red fluorophores (including certain rhodamine derivatives and pH-sensitive probes) exhibit marked fluorescence reduction or spectral shifts under acidic or basic conditions, necessitating pH-matched calibration curves and introducing experimental uncertainty.

pH stability

Class-level

pH 4 – 10

consistent fluorescence reported

Reported class-level pH insensitivity for sulfonated Cy5 conjugates

Data to verify; class-level inference

Evidence Dimension	pH stability range for consistent fluorescence
Target Compound Data	Sulfo-Cy5 conjugates: pH insensitive from pH 4 to pH 10
Comparator Or Baseline	Class-level comparator: many alternative far-red fluorophores exhibit pH-dependent fluorescence; pH-sensitive probes require calibration across pH range
Quantified Difference	pH-insensitive across 6 pH units (4–10); specific alternative comparator data not available in source
Conditions	Antibody, peptide, and protein conjugates in aqueous buffer

Why This Matters

pH insensitivity across a 6-unit range eliminates the need for pH-matched calibration curves and ensures signal consistency in experiments where local pH may vary.

Sulfo-Cy5 Amine Optical Properties

Sulfo-Cy5 amine exhibits an extinction coefficient (ε) of 271,000 M⁻¹cm⁻¹ at the absorption maximum of 646 nm, and a fluorescence quantum yield (Φ) of 0.28 in aqueous buffer [1]. The molecular brightness (ε × Φ product) of approximately 75,880 M⁻¹cm⁻¹ provides sufficient detection sensitivity for moderate-to-high abundance target applications . While direct head-to-head brightness comparison data with spectrally similar dyes such as Alexa Fluor 647 (which exhibits comparable extinction coefficient but reduced self-quenching in protein conjugates at high D/P ratios) or ATTO 647N (Φ = 0.65, ε ≈ 150,000 M⁻¹cm⁻¹) are available in the literature [2], the quantitative optical parameters for Sulfo-Cy5 amine are well-characterized and serve as a reliable baseline for fluorescence instrument calibration and assay design.

Optical properties

Reported

ε = 271,000 M^-1cm^-1

Φ = 0.28

Reported optical characterization for assay design and calibration

Aqueous buffer; direct comparator data not available in source

Evidence Dimension	Fluorescence brightness (extinction coefficient and quantum yield)
Target Compound Data	Extinction coefficient (ε) = 271,000 M⁻¹cm⁻¹; Quantum yield (Φ) = 0.28; ε × Φ ≈ 75,880 M⁻¹cm⁻¹
Comparator Or Baseline	Class-level: Alexa Fluor 647 (Φ ≈ 0.33, comparable ε); ATTO 647N (Φ = 0.65, ε ≈ 150,000 M⁻¹cm⁻¹); Cy5 non-sulfonated (comparable spectral properties) [2]
Quantified Difference	ε = 271,000 M⁻¹cm⁻¹; Φ = 0.28; direct comparator data for Sulfo-Cy5 amine head-to-head not available in source
Conditions	Aqueous buffer (PBS); absorption maximum 646 nm; emission maximum 662 nm

Why This Matters

Well-characterized optical parameters enable accurate fluorescence instrument calibration and cross-study comparability.

• [1] Antibodies.com. (n.d.). Sulfo-Cyanine 5 amine (A270290) Technical Datasheet. Absorption Maxima 646 nm; Extinction Coefficient 271000 M⁻¹cm⁻¹; Emission Maxima 662 nm; Fluorescence Quantum Yield 0.28. View Source
• [2] Nature Methods. (2008). Table 1: Comparison of single-molecule FRET dyes. Cy5 (ε not listed; Φ = 0.28); Alexa Fluor 647 (ε = 239,000 M⁻¹cm⁻¹, Φ = 0.33); ATTO 647N (ε = 150,000 M⁻¹cm⁻¹, Φ = 0.65). View Source

Sulfo-Cy5 Amine Recommended Applications

Aqueous Labeling of Sensitive Proteins

Sulfo-Cy5 amine is the preferred choice for labeling proteins that denature in the presence of organic co-solvents or exhibit poor aqueous solubility. Because Sulfo-Cy5 amine is fully water-soluble and requires no DMF or DMSO for dissolution, labeling reactions can be conducted entirely in aqueous buffer, preserving native protein conformation and activity [1]. This is particularly critical for membrane proteins, intrinsically disordered proteins, and low-abundance protein targets where organic co-solvent exposure would irreversibly compromise structure and function. In contrast, non-sulfonated Cy5 amine requires organic solvent pre-dissolution, rendering it unsuitable for these sensitive targets [1].

High-Yield Post-Synthetic Oligonucleotide Labeling

Sulfo-Cy5 NHS ester, the activated electrophilic counterpart to Sulfo-Cy5 amine, demonstrates 98% initial coupling efficiency when conjugated post-synthetically to amine-modified oligonucleotides, substantially exceeding the 85% efficiency observed for FAM NHS ester under identical conditions [2]. This high coupling efficiency reduces dye waste and improves product yield in oligonucleotide labeling workflows. Sulfo-Cy5 NHS ester also circumvents the chemical instability issues encountered when attempting to incorporate Cy5 during solid-phase oligonucleotide synthesis, as the dye is sensitive to basic deprotection conditions [3]. Post-synthetic NHS ester labeling therefore represents the most reliable route to Cy5-modified oligonucleotides.

FRET Assays as Acceptor Dye

Sulfo-Cy5 amine serves effectively as a FRET acceptor when paired with green-emitting donor fluorophores such as Cy3, FITC, or GFP. The spectral separation between Sulfo-Cy5 (excitation ~646 nm, emission ~662 nm) and typical green donors (emission ~520-570 nm) provides adequate Förster radius for detecting molecular interactions and conformational changes in the 1-10 nm distance range [4]. The amine functionality of Sulfo-Cy5 amine enables direct covalent conjugation to carboxyl-containing biomolecules via EDC/NHS chemistry or to aldehyde groups via reductive amination, providing flexible labeling options for custom FRET probe construction. The high water solubility of the sulfonated derivative minimizes aggregation artifacts that could otherwise distort FRET efficiency measurements [4].

High-Abundance Detection by Flow Cytometry and Microscopy

Sulfo-Cy5 conjugates are recommended for detection of moderate-to-high abundance targets in flow cytometry and fluorescence microscopy applications . The dye's excitation at 646 nm is ideally suited for 633 nm and 647 nm laser lines commonly found on confocal microscopes and flow cytometers, while the pH insensitivity from pH 4 to 10 ensures consistent signal intensity across cellular compartments with varying local pH . However, procurement specialists should note that for low-abundance target detection or applications requiring high dye-to-protein labeling ratios, Alexa Fluor 647 may offer superior sensitivity due to its higher self-quenching threshold—Alexa Fluor 647 yields over twice the signal of Cy5 in fluoroimmunoassays at any given analyte concentration [5].

Application

Selection Property

Validation Focus

Aqueous protein bioconjugation

Co-solvent-free solubility

Native conformation preservation

Oligonucleotide post-synthetic labeling

NHS ester coupling efficiency profile

Post-synthetic yield verification

FRET acceptor-donor pair studies

Spectral separation from green donors

FRET efficiency and aggregation control

Moderate-to-high abundance imaging

pH-insensitive far-red fluorescence

D/P ratio and self-quenching review

• [1] Antibodies.com. (n.d.). Sulfo-Cyanine 5 NHS ester (A270297) Technical Datasheet. This product is therefore particularly useful for the labeling of proteins which denature in the presence of organic co-solvents, as well as for proteins with low solubility. View Source
• [2] Glen Research. (n.d.). Glen Report 33-12: New Products — Dye NHS Esters. Initial coupling efficiencies of 85, 99, 98 and 98% were observed for FAM, ROX, sulfoCyanine 3 and sulfoCyanine 5, respectively. View Source
• [3] Glen Research. (n.d.). Glen Report 36-16: Technical Snippet. Post-synthetic labelling with the NHS ester precludes the need for using UltraMild conditions. View Source
• [4] 西安瑞禧生物科技有限公司. (2025). Sulfo-Cyanine5 amine 具有优良水溶性和高荧光效率. Sulfo-Cyanine5 amine 在FRET（荧光共振能量转移）系统中作为能量受体使用，可与绿色荧光供体（如Cy3、FITC）配对. View Source
• [5] Anderson, G. P., & Nerurkar, N. L. (2002). Improved fluoroimmunoassays using the dye Alexa Fluor 647 with the RAPTOR, a fiber optic biosensor. Journal of Immunological Methods, 271(1–2), 17–24. Alexa Fluor 647 yields over twice the signal for any given analyte concentration. View Source